Cas no 1261839-98-8 (2-(difluoromethoxy)-6-fluorobenzene-1-sulfonyl chloride)

• Product Name: 2-(difluoromethoxy)-6-fluorobenzene-1-sulfonyl chloride
• CAS No: 1261839-98-8
• MF: C₇H₄ClF₃O₃S
• MW: 260.618070602417
• MDL: MFCD18394945
• CID: 4989126
• PubChem ID: 118815337
• Update Time: 2025-10-29

2-(difluoromethoxy)-6-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-6-fluorobenzenesulfonyl chloride
• 2-(difluoromethoxy)-6-fluorobenzene-1-sulfonyl chloride

• MDL： MFCD18394945
• Inchi： 1S/C7H4ClF3O3S/c8-15(12,13)6-4(9)2-1-3-5(6)14-7(10)11/h1-3,7H
• InChI Key： RQXUHOAQBKHFCD-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=CC=1OC(F)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 3
• Topological Polar Surface Area: 51.8

Additional information on 2-(difluoromethoxy)-6-fluorobenzene-1-sulfonyl chloride

Research Brief on 2-(Difluoromethoxy)-6-fluorobenzene-1-sulfonyl Chloride (CAS: 1261839-98-8) in Chemical Biology and Pharmaceutical Applications

2-(Difluoromethoxy)-6-fluorobenzene-1-sulfonyl chloride (CAS: 1261839-98-8) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of sulfonamide-based therapeutics. Its unique structural features, including the difluoromethoxy and fluorine substituents, contribute to enhanced metabolic stability and bioavailability in drug candidates.

Recent studies have highlighted the compound's role as a key building block in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in creating novel sulfonamide inhibitors targeting carbonic anhydrase isoforms, showing promising results in preclinical models of glaucoma and altitude sickness. The electron-withdrawing properties of the difluoromethoxy group were found to significantly influence the binding affinity of the resulting inhibitors.

In synthetic methodology development, researchers have explored innovative approaches to utilize 2-(difluoromethoxy)-6-fluorobenzene-1-sulfonyl chloride in palladium-catalyzed cross-coupling reactions. A 2024 study in Advanced Synthesis & Catalysis reported a highly efficient protocol for constructing biaryl sulfones using this reagent, achieving excellent yields under mild conditions. This advancement opens new possibilities for creating diverse sulfone-containing compounds for pharmaceutical screening.

The compound's stability profile has been systematically investigated, with recent thermogravimetric analysis (TGA) data indicating good thermal stability up to 150°C, making it suitable for various synthetic transformations. However, special handling under anhydrous conditions is recommended due to its sensitivity to moisture, as detailed in a 2023 chemical safety assessment published in Organic Process Research & Development.

Emerging applications in radiopharmaceuticals have been reported, where the fluorine-18 labeled analog of this compound shows potential as a PET imaging probe. Preliminary studies suggest its utility in tracking sulfonamide drug distribution in vivo, offering new tools for pharmacokinetic studies. This development was highlighted in a recent presentation at the 2024 Society of Nuclear Medicine and Molecular Imaging annual meeting.

Quality control methods for 2-(difluoromethoxy)-6-fluorobenzene-1-sulfonyl chloride have been refined, with recent HPLC-UV and LC-MS protocols achieving detection limits below 0.1% for common impurities. These analytical advancements, documented in a 2024 publication in the Journal of Pharmaceutical and Biomedical Analysis, ensure the reliable production of high-purity material for research and development purposes.

Looking forward, the compound's unique properties position it as a valuable tool in fragment-based drug discovery and covalent inhibitor development. Several pharmaceutical companies have included derivatives of this sulfonyl chloride in their screening libraries, recognizing its potential to yield novel chemotypes against challenging therapeutic targets. Ongoing research continues to explore its applications in addressing unmet medical needs across various disease areas.